![molecular formula C11H13BrO B1627361 1-Bromo-4-((3-methylbut-2-en-1-yl)oxy)benzene CAS No. 204503-25-3](/img/structure/B1627361.png)
1-Bromo-4-((3-methylbut-2-en-1-yl)oxy)benzene
Overview
Description
1-Bromo-4-((3-methylbut-2-en-1-yl)oxy)benzene is a useful research compound. Its molecular formula is C11H13BrO. The CAS number for this compound is 204503-25-3 .
Synthesis Analysis
The synthesis of 1-Bromo-4-((3-methylbut-2-en-1-yl)oxy)benzene can be achieved from 4-Bromophenol and 3,3-Dimethylallyl bromide . In one method, 4-Bromo-2-isopropylphenol was dissolved in DMF and 4-bromo-2-methylbut-1-ene was added followed by K2CO3. The reaction mixture was heated to 60° C. overnight, cooled to room temperature, and diluted with Hexanes:EtOAc (1:1).Molecular Structure Analysis
The molecular weight of 1-Bromo-4-((3-methylbut-2-en-1-yl)oxy)benzene is 241.12 g/mol. The InChI key for this compound is QCGPJGRUUQSVNR-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The predicted boiling point of 1-Bromo-4-((3-methylbut-2-en-1-yl)oxy)benzene is 289.9±15.0 °C and its predicted density is 1.275±0.06 g/cm3 . It is a pale-yellow to yellow-brown sticky oil to solid at room temperature .Scientific Research Applications
Source of 3,3-dimethylallyl Group
This compound can be considered as a source of the 3,3-dimethylallyl group . This group is often used in organic synthesis, particularly in the creation of larger, more complex molecules.
Preparation of Natural Products
It is used in the preparation of natural products . These could include various types of organic compounds that have applications in pharmaceuticals, food and beverage industries, and more.
Synthesis of Base-Modified Pyrimidine Nucleosides
The compound is employed in the synthesis of base-modified pyrimidine nucleosides . These modified nucleosides can have various applications in medicinal chemistry and drug design.
Preparation of ()-Eldanolide
It is used in the preparation of ()-eldanolide , a compound that could have potential applications in the fragrance industry or other areas.
1-(3,3-Dimethylallyl)-L-Tryptophan Synthesis
The compound is used in the synthesis of 1-(3,3-dimethylallyl)-L-tryptophan , which could have potential applications in medicinal chemistry.
Organic Synthesis Research
In the field of organic synthesis, this compound is used in research to understand reaction mechanisms . For example, it has been used to study the conversion of 2-methylbut-3-en-2-ol to 1-bromo-3-methylbut-2-ene .
Safety and Hazards
properties
IUPAC Name |
1-bromo-4-(3-methylbut-2-enoxy)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO/c1-9(2)7-8-13-11-5-3-10(12)4-6-11/h3-7H,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCGPJGRUUQSVNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCOC1=CC=C(C=C1)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80578792 | |
Record name | 1-Bromo-4-[(3-methylbut-2-en-1-yl)oxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80578792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
204503-25-3 | |
Record name | 1-Bromo-4-[(3-methylbut-2-en-1-yl)oxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80578792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.